Cas no 2138021-75-5 (2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one)

• Product Name: 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one
• CAS No: 2138021-75-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5610198
• PubChem ID: 165862454
• Update Time: 2025-07-17

2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138021-75-5
• 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}butan-1-one
• EN300-842556
• 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one

• Inchi： 1S/C15H28N2O2/c1-11(2)13(4)14(18)17-7-5-15(6-8-17)10-16-9-12(3)19-15/h11-13,16H,5-10H2,1-4H3
• InChI Key： LXQAJMMQDHEXRM-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC21CCN(C(C(C)C(C)C)=O)CC2

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one

Introduction to 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one (CAS No. 2138021-75-5)

2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one (CAS No. 2138021-75-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of spirocyclic oxazolidinones, which are known for their versatility in drug design and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in various therapeutic applications.

The molecular structure of 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one is characterized by a spirocyclic core consisting of an oxazolidinone ring linked to a larger diazaspiroundecane moiety. This unique arrangement imparts distinct steric and electronic properties to the molecule, which may contribute to its interaction with biological targets. The compound also features two methyl groups at the 2 and 3 positions of the butanone backbone, further influencing its chemical reactivity and pharmacological profile.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and enhanced binding affinity towards biological targets. The spirocyclic oxazolidinone scaffold has been particularly studied for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancer.

The diazaspiroundecane moiety in 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one is particularly noteworthy as it introduces a rigid framework that can stabilize specific conformations of the molecule upon binding to a target protein. This rigidity can lead to improved pharmacokinetic properties, such as increased solubility and reduced metabolic clearance. Additionally, the presence of an oxazolidinone ring provides a site for further functionalization, allowing for the development of analogs with tailored biological activities.

Recent studies have highlighted the potential of spirocyclic oxazolidinones as scaffolds for drug discovery. For example, researchers have demonstrated that these compounds can exhibit inhibitory activity against various enzymes involved in disease pathways. One notable study reported the discovery of novel spirocyclic oxazolidinones that potently inhibit matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation and inflammation. The structural features of these compounds were found to be crucial for their inhibitory activity, with the spirocyclic core contributing significantly to binding affinity.

The synthesis of 2,3-dimethyl-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}butan-1-one presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereoselectivity.

In terms of biological activity, preliminary studies on 2,3-dimethyl-1-{2-methyl-1-oza4,-9-diazaspiro5.,5,-undecan-,9--yl}butan-,!one suggest that it may exhibit properties relevant to therapeutic intervention. For instance, its structural motif suggests potential interactions with bacterial enzymes or receptors involved in pathogenesis. Further investigation is needed to fully elucidate its biological profile, including mechanisms of action and potential side effects.

The pharmaceutical industry has long been interested in developing novel scaffolds that can lead to more effective drugs with improved safety profiles. The unique structural features of spirocyclic oxazolidinones, such as those found in 2,3--dimethytl--{~m~e~~t~h~~y~~~l~~~l~~~o~~x~~a~~4,9--diazaspiro~.,~.,~un~de~~~ca~~~n~~~-,~9--y~~~l~~~b~~u~~~t~~a~~~n---l---o~~n---e, make them attractive candidates for further exploration. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced biological activity.

Future directions for research on this compound may include exploring its potential as a lead molecule for drug development or as a building block for more complex derivatives. The ability to modify specific functional groups while retaining the core spirocyclic structure offers great flexibility in designing new compounds with tailored properties. Additionally, 2,3--dimethytl--{~m~e~~t~h~~y~~~l~~~l~~~o~~x~~a~~4,9--diazaspiro~.,~.,~un~de~~~ca~~~n~~~-,~9--y~~~l~~~b~~u~~~t~~a~~~n---l---o~~n---e could serve as a starting point for studying the impact of structural modifications on biological activity.

In conclusion, 2,3--dimethytl--{~m~e~~t~h~~y~~~l~~~l~~~o~~x~~a ~~4,9--diazaspiro ~., ~., ~un ~de ~ca ~n ~-, ~9 -- y ~~b ~~u ~~t ~~a ~~n --- l --- o ~~n --- e (CAS No . 213802! -75 -! ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique spirocyclic architecture , combined with functional groups that offer opportunities for further derivatization , makes it an intriguing candidate for future studies . As our understanding of molecular interactions continues to evolve , compounds like this are likely to play an important role in the discovery and development of new therapeutic agents . p >